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Compound of Interest

Compound Name: 3-Phenylhexane

Cat. No.: B12442743 Get Quote

This guide provides a detailed overview of the molecular formula and molecular weight of the

organic compound 3-Phenylhexane, targeted towards researchers, scientists, and

professionals in drug development.

Core Molecular Data
The fundamental properties of 3-Phenylhexane, including its molecular formula and weight,

are crucial for a variety of scientific applications, from reaction stoichiometry to analytical

characterization.

Molecular Formula and Weight of 3-Phenylhexane

The molecular formula for 3-Phenylhexane is C12H18[1][2][3]. This indicates that a single

molecule of 3-Phenylhexane is composed of 12 carbon atoms and 18 hydrogen atoms. The

molecular weight is a measure of the total mass of all atoms in the molecule.

Below is a summary of the key quantitative data for 3-Phenylhexane and its constituent

elements.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b12442743?utm_src=pdf-interest
https://www.benchchem.com/product/b12442743?utm_src=pdf-body
https://www.benchchem.com/product/b12442743?utm_src=pdf-body
https://www.benchchem.com/product/b12442743?utm_src=pdf-body
https://www.benchchem.com/product/b12442743?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Phenylhexane
https://www.lookchem.com/ProductWholeProperty_LCPL319701.htm
https://www.stenutz.eu/chem/solv6%20(2).php?name=3-phenylhexane
https://www.benchchem.com/product/b12442743?utm_src=pdf-body
https://www.benchchem.com/product/b12442743?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12442743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Reference

Molecular Formula C12H18 [1][2][3]

Molecular Weight 162.27 g/mol [1]

162.275 g/mol [2]

Standard Atomic Weight of

Carbon
[12.0096, 12.0116] u [4][5]

Abridged Atomic Weight of

Carbon
12.011 u [5][6]

Standard Atomic Weight of

Hydrogen
[1.00784, 1.00811] u [7][8]

Abridged Atomic Weight of

Hydrogen
1.0080 u [7]

The molecular weight of a compound is calculated by summing the atomic weights of its

constituent atoms. Based on the abridged atomic weights of carbon (12.011 u) and hydrogen

(1.0080 u), the calculated molecular weight of 3-Phenylhexane (C12H18) is approximately

162.276 g/mol . This value is consistent with the experimentally determined and

computationally derived molecular weights reported in the literature[1][2].

Logical Relationship of Molecular Properties
The determination of a compound's molecular weight is intrinsically linked to its molecular

formula and the atomic weights of its constituent elements. The following diagram illustrates

this fundamental relationship.
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Caption: Relationship between atomic weights, molecular formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12442743#3-phenylhexane-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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